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Compound of Interest

Compound Name: 6-Bromo-2-pyridinecarbonitrile

Cat. No.: B023229 Get Quote

This guide provides immediate, essential safety and logistical information for handling 6-
Bromo-2-pyridinecarbonitrile (CAS No: 122918-25-6). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by outlining necessary personal protective equipment, step-by-step operational plans, and

proper disposal methods.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure to 6-Bromo-2-
pyridinecarbonitrile, which is harmful if swallowed, causes skin irritation, serious eye damage,

and may cause respiratory irritation.[1][2]
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Protection Type
Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for any signs of

degradation or puncture before

use.[2][3]

To prevent skin contact and

irritation.[2][4]

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

workplaces.[2][5]

To protect eyes from dust

particles and splashes,

preventing serious eye

damage.[2][5]

Skin and Body Protection

Laboratory coat. Wear long

pants and closed-toe shoes to

ensure no skin is exposed.[3]

[5]

To protect skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[2][5] If

dust or aerosols may be

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator (such as a

dust mask type N95) is

necessary.[5]

To prevent inhalation of dust

and subsequent respiratory

tract irritation.[1][2][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 6-Bromo-2-pyridinecarbonitrile is essential for

maintaining a safe laboratory environment.

1. Preparation:

Ensure a chemical fume hood is operational and available.[5]
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Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Gather all necessary PPE and ensure it is in good condition.[3]

Prepare all necessary equipment and reagents before handling the compound.

2. Handling:

Conduct all manipulations of 6-Bromo-2-pyridinecarbonitrile within a certified chemical

fume hood to minimize inhalation exposure.[5]

Avoid the formation of dust and aerosols.[1][5]

Use appropriate tools (e.g., spatulas) to handle the solid compound.

Keep the container tightly closed when not in use.[2][5][7]

Do not eat, drink, or smoke when using this product.[1][2][5]

Wash hands thoroughly after handling.[1][2][5]

3. Post-Handling:

Decontaminate all work surfaces and equipment after use.

Remove and properly dispose of contaminated PPE.

Store 6-Bromo-2-pyridinecarbonitrile in a cool, dry, and well-ventilated place.[5][7] The

storage container must be tightly sealed.[2][7] It should be stored locked up and isolated

from strong oxidizing agents and strong acids.[5][7]

Disposal Plan
Proper disposal of 6-Bromo-2-pyridinecarbonitrile and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection: Collect all waste materials, including contaminated PPE and disposable

equipment, in a designated and properly labeled hazardous waste container. The container

should be kept closed and stored in a well-ventilated, secure area.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company.[2][5] Do not let the chemical enter drains.[1] Disposal must be in

accordance with applicable local, state, and federal regulations.[6]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is essential.

Skin Contact: Take off contaminated clothing immediately.[1] Wash off with soap and plenty

of water for at least 15 minutes.[5] Get medical advice/attention if skin irritation occurs.[2][5]

Eye Contact: Rinse cautiously with water for several minutes.[2][5] Remove contact lenses, if

present and easy to do. Continue rinsing.[2][5] Immediately call a poison center or doctor.[2]

[5]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][2][5]

Call a poison center or doctor if you feel unwell.[2][5]

Ingestion: Rinse mouth with water.[1][5] Do NOT induce vomiting.[5] Call a poison center or

doctor immediately.[5]

Spill Response: Evacuate the area and restrict access. Avoid dust formation.[1][5] Wear

appropriate PPE. Sweep up and shovel the material into a suitable container for disposal.[5]

Ventilate the area and decontaminate the spill site.
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Caption: Workflow for safely handling 6-Bromo-2-pyridinecarbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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